Ethyl 4-[3-methyl-2,6-dioxo-7-(2-pyrimidin-2-ylsulfanylethyl)purin-8-yl]piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[3-methyl-2,6-dioxo-7-(2-pyrimidin-2-ylsulfanylethyl)purin-8-yl]piperazine-1-carboxylate
• InChI: InChI=1S/C19H24N8O4S/c1-3-31-19(30)26-9-7-25(8-10-26)17-22-14-13(15(28)23-18(29)24(14)2)27(17)11-12-32-16-20-5-4-6-21-16/h4-6H,3,7-12H2,1-2H3,(H,23,28,29)
• InChI Key: WHKCJFIEQBASHL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C2=NC3=C(N2CCSC4=NC=CC=N4)C(=O)NC(=O)N3C
• Molecular Formula: C19H24N8O4S
• Molecular Weight: 460.5 g/mol

Description

Ethyl 4-[3-methyl-2,6-dioxo-7-(2-pyrimidin-2-ylsulfanylethyl)purin-8-yl]piperazine-1-carboxylate is a useful research compound. Its molecular formula is C19H24N8O4S and its molecular weight is 460.51. The purity is usually 95%.
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Scientific Research Applications

Antiproliferative Activity

Ethyl 4-[3-methyl-2,6-dioxo-7-(2-pyrimidin-2-ylsulfanylethyl)purin-8-yl]piperazine-1-carboxylate and its derivatives have shown potential as antiproliferative agents against various human cancer cell lines. A study by Mallesha et al. (2012) found that certain derivatives, specifically compounds 6d, 6e, and 6i, exhibited good antiproliferative effects against multiple cancer cell lines, indicating their potential as anticancer agents (Mallesha, Mohana, Veeresh, Alvala, & Mallika, 2012).

Synthesis of Novel Derivatives

Research in this area also focuses on synthesizing novel derivatives of the compound to explore their potential therapeutic applications. Abu‐Hashem et al. (2020) synthesized novel derivatives such as benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines, which were evaluated for anti-inflammatory and analgesic properties. Some of these derivatives showed promising results in inhibiting COX-2, an enzyme involved in inflammation and pain (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antimicrobial Agents

The compound and its variants have also been studied for their antimicrobial properties. Krishnamurthy et al. (2011) investigated novel derivatives for their antimicrobial activity. Some of these derivatives, particularly those with dichloro substitution, showed potent inhibitory activity against various bacterial strains (Krishnamurthy, Vinaya, Prasanna, Raghava, & Rangappa, 2011).

Antihypertensive Agents

In the field of cardiovascular research, derivatives of this compound have been synthesized for potential antihypertensive applications. Bayomi et al. (1999) reported the synthesis of triazolopyrimidines, some of which showed promising antihypertensive activity (Bayomi, Abdelal, El-Ashry, & Ghoneim, 1999).